Propanenitrile, 3-mercapto-

• IUPAC Name: 3-sulfanylpropanenitrile
• InChI: InChI=1S/C3H5NS/c4-2-1-3-5/h5H,1,3H2
• InChI Key: FCTXEFOUDMXDPD-UHFFFAOYSA-N
• Canonical SMILES: C(CS)C#N
• Molecular Formula: C3H5NS
• DSSTOX Substance ID: DTXSID4061383
• Molecular Weight: 87.15 g/mol
• CAS RN: 1001-58-7

Description

Synthesis Analysis

The synthesis of 3-mercapto-2-propenenitrile has been achieved through flash vacuum pyrolysis of 3-(tert-butylthio)-2-propenenitrile, yielding a significant Z:E ratio and demonstrating a method for preparing this kinetically unstable compound (Cole et al., 2007). Another approach involves the preparation of dimeric complexes with cobalt, copper, and silver, starting from 3-mercapto-1,2-propanediol derivatives, indicating the versatility of this compound in forming metal-organic frameworks (Shakir et al., 1992).

Molecular Structure Analysis

Quantum chemical calculations have elucidated the structural and conformational properties of 3-mercapto-2-propenenitrile, revealing two stable planar rotameric forms. This analysis provides insight into the preferred conformations and the influence of intramolecular hydrogen bonding on the molecule's stability (Cole et al., 2007).

Chemical Reactions and Properties

3-Mercapto-1-propanesulfonic acid and bis(3-sulfopropyl) disulfide adsorption studies on Au(111) surfaces have shown similar phase evolution and surface coverage, highlighting the sulfur headgroups' role in adsorption and suggesting potential applications in surface chemistry and electrodeposition processes (Jian et al., 2009).

Physical Properties Analysis

The study of 3-mercapto-2-propenenitrile through microwave spectroscopy has contributed significantly to understanding its physical properties, such as rotational constants and conformer preferences. This research has also touched on its astrochemical/astrobiological significance, suggesting areas for further exploration (Cole et al., 2007).

Chemical Properties Analysis

The oxidation mechanisms of thiols like 3-mercapto-1-propane sulfonic acid have been studied, shedding light on their behavior in the presence of oxidizing agents and providing a deeper understanding of their chemical properties. These findings have implications for their reactivity and potential applications in various chemical processes (Read et al., 2003).

Scientific Research Applications

1. Mercapto-Coumarins in Material and Biological Domains

• Application Summary: Mercapto-coumarins are heterocycles of great interest in the development of valuable active structures in material and biological domains. They represent a highly exploitable class of compounds that open many possibilities for further chemical transformations.
• Methods of Application: The introduction of the thiol group to organic structures has emerged as an important tool in medicinal chemistry and chemical biology. It plays a distinguished role in the fabrication of applicable substances in the field of advanced functional materials.
• Results or Outcomes: Mercapto-coumarins have wide applications, such as additives in food, perfumes, cosmetics, and pharmaceuticals, as well as in the preparation of optical brighteners, dispersed fluorescent and laser dyes, and useful medicinal products.

2. Propanenitrile Imidazolium-Based Ionic Liquids

• Application Summary: Propanenitrile imidazolium-based ionic liquids (C2CN Rim) with different functional groups have potential materials for various applications.
• Methods of Application: The use of functionalized ionic liquids can improve their physicochemical properties. The ILs were prepared by incorporating different functional groups and a dioctylsulfosuccinate (DOSS) anion.
• Results or Outcomes: The ILs have lower densities, similar refractive indices, higher viscosities, and lower decomposition temperature compared to their analogous incorporating only nitrile functionality.

3. Mercapto-Coumarins in Pharmaceuticals and Industries

• Application Summary: Mercapto-coumarins have wide applications in pharmaceuticals and industries. They are used as additives in food, perfumes, cosmetics, and pharmaceuticals, as well as in the preparation of optical brighteners, dispersed fluorescent and laser dyes, and useful medicinal products.
• Methods of Application: The introduction of the thiol group to organic structures has emerged as an important tool in medicinal chemistry and chemical biology. It plays a distinguished role in the fabrication of applicable substances in the field of advanced functional materials.
• Results or Outcomes: The synthetic applicability of various forms of mercapto-coumarins and their representations in pharmaceuticals and industries have been extensively studied.

4. Cobalt Electrodeposition with 3-Mercapto-1-Propane Sulfonate Sulfonic Acid

• Application Summary: Cobalt is a promising material for electronic interconnections in the post-Moore law period. The use of 3-mercapto-1-propane sulfonate sulfonic acid (MPS) and polyvinylpyrrolidone (PVP) during cobalt electrodeposition has been studied.
• Methods of Application: Electrochemical measurements were used to investigate the depolarization of MPS and the polarization of the PVP during cobalt electrodeposition. The competitive adsorption between MPS and PVP was verified and discussed in cobalt electrodeposition.
• Results or Outcomes: The electrodeposition of practical cobalt pillars with a depth of 50 µm and diameters of 60, 80, and 100 µm was successfully achieved by electroplating experiments.

5. Mercapto-Coumarins in Fluorescence

• Application Summary: Mercapto-coumarins have wide applications in fluorescence. They are used in the preparation of dispersed fluorescent and laser dyes.
• Methods of Application: The introduction of the thiol group to organic structures has emerged as an important tool in medicinal chemistry and chemical biology. It plays a distinguished role in the fabrication of applicable substances in the field of advanced functional materials.
• Results or Outcomes: The synthetic applicability of various forms of mercapto-coumarins and their representations in fluorescence have been extensively studied.

6. Propionitrile in Drug Synthesis

• Application Summary: Propionitrile is a C-3 building block in the preparation of the drug flopropione by the Houben-Hoesch reaction.
• Methods of Application: Propionitrile is a precursor to propylamines by hydrogenation. It is used in the synthesis of the drug flopropione by the Houben-Hoesch reaction.
• Results or Outcomes: The use of propionitrile in drug synthesis has been well-documented.

Safety And Hazards

Propanenitrile, 3-mercapto- is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified as having acute oral toxicity and acute dermal toxicity. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It may also cause an allergic skin reaction and respiratory irritation.

Future Directions

While specific future directions for the research and application of Propanenitrile, 3-mercapto- are not available, it’s worth noting that this compound is provided to early discovery researchers as part of a collection of unique chemicals. This suggests that it may have potential uses in various research fields.

Citations

β‐Mercaptopropionitrile (2‐Cyanoethanethiol) Propanenitrile, 3‐Mercapto‐

RE Gerber, C Hasbun, LG Dubenko… - Organic …, 2003 - Wiley Online Library

Abstract β‐Mercaptopropionitrile (2‐cyanoethanethiol) intermediate: 2‐Cyanoethylthiouronium hydrochloride product: 2‐Cyanoethanethiol product: 3, 3 …

Number of citations: 9 onlinelibrary.wiley.com